Cas no 1353743-66-4 (Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate)

• Product Name: Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate
• CAS No: 1353743-66-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6606644
• PubChem ID: 15475703
• Update Time: 2025-05-21

Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• z-Threoninol
• DTXSID10573119
• benzyl N-[(2R,3R)-1,3-dihydroxybutan-2-yl]carbamate
• EN300-7185955
• Z-L-THREONINOL
• 71811-27-3
• Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate
• 1353743-66-4
• Benzyl [(2R,3R)-1,3-dihydroxybutan-2-yl]carbamate

• Inchi： 1S/C12H17NO4/c1-9(15)11(7-14)13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9,11,14-15H,7-8H2,1H3,(H,13,16)/t9-,11-/m1/s1
• InChI Key： KHJJQBXHWBLXPU-MWLCHTKSSA-N
• SMILES： O[C@H](C)[C@@H](CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate

Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate (CAS No. 1353743-66-4): A Comprehensive Overview

Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1353743-66-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This carbamate derivative has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The compound features a benzyl group attached to a carbamate moiety, which is further linked to a chiral ((2R,3R)-1,3-dihydroxybutan-2-yl) backbone. This specific configuration imparts distinct chemical and biological characteristics that make it a valuable candidate for various scientific investigations.

The structural framework of Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate is characterized by its stereochemistry, with the ((2R,3R)-1,3-dihydroxybutan-2-yl) group contributing to its chiral nature. This chirality is crucial in pharmaceutical applications, as it can significantly influence the compound's biological activity and interactions with biological targets. The presence of hydroxyl groups in the side chain further enhances its reactivity and potential for further functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of chiral carbamates as pharmacological agents due to their ability to interact selectively with biological receptors. Studies have shown that such compounds can exhibit high enantiomeric purity, which is essential for achieving optimal therapeutic effects while minimizing side reactions. The Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate structure aligns well with these requirements, offering a promising scaffold for the design of novel drugs.

One of the most compelling aspects of Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate is its potential role in modulating enzymatic activities. The hydroxyl groups and the chiral center provide multiple sites for interaction with enzymes, making it a candidate for inhibiting or activating specific enzymatic pathways. This property is particularly relevant in the context of metabolic disorders and inflammatory diseases, where enzyme regulation plays a critical role. Current research is exploring its efficacy in models of these conditions, with promising preliminary results suggesting its potential as an therapeutic agent.

The synthesis of Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate represents another area of active investigation. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The compound's stability under various conditions is also a key consideration in its development as a pharmaceutical agent. Studies have examined its solubility, thermal stability, and compatibility with different formulations. These properties are essential for determining its suitability for various delivery systems and ensuring its efficacy in real-world applications. Preliminary data indicate that Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate exhibits good stability under standard storage conditions but may require specific handling to maintain its integrity during transportation and administration.

Evaluation of the toxicological profile of any new compound is paramount before it can be considered for clinical use. Toxicology studies on Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate have been conducted to assess its safety profile. These studies have focused on acute toxicity, chronic exposure effects, and potential long-term risks. Early findings suggest that the compound is well-tolerated at moderate doses but may exhibit some mild side effects at higher concentrations. Further research is needed to fully characterize its safety profile and identify any potential contraindications or interactions with other drugs.

The pharmacokinetic behavior of Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate is another critical factor in determining its clinical applicability. Research has investigated its absorption rate, distribution within the body, metabolism rate (via pathways such as cytochrome P450), and excretion half-life. Understanding these parameters helps in predicting how the compound will behave within the human body over time and informs dosing strategies to achieve optimal therapeutic outcomes.

The potential applications of Benzyl ((2R,3R)-1,3-dihydroxybutan-2-yl)carbamate extend beyond traditional pharmaceutical uses into areas such as agrochemicals and specialty chemicals. Its unique structural features make it suitable for developing novel agrochemical formulations that target specific pests or plant pathogens while minimizing environmental impact. Additionally，the compound's reactivity allows for further derivatization，opening up possibilities for creating new materials with tailored properties。

In conclusion，Benzyl ((2R， 3 R ) - 1 ， 3 - dihydroxybutan - 2 - yl ) carbamate ( CAS No . 135374 6 - 64 ) strong > represents a fascinating subject of study with significant implications for both pharmaceutical science and broader chemical applications . Its unique structural features ， stereochemistry ， reactivity ， and preliminary biological activity make it a promising candidate for further research . As scientific understanding continues to evolve ， we can expect more insights into the full potential of this remarkable compound . The ongoing investigations into its synthesis ， stability ， toxicology ， pharmacokinetics ， and applications highlight the importance of continued exploration in this field . By leveraging modern research techniques ， scientists are paving the way for innovative solutions that could benefit society in numerous ways . The journey from laboratory discovery to practical application remains challenging but filled with possibilities . With each new study ， we gain deeper appreciation for the complexity and elegance of molecular science . And as we continue to unravel these mysteries ， we open doors to new treatments , materials ， and technologies that could transform our world . The future holds great promise ， driven by curiosity , innovation , and collaboration among researchers worldwide . As we move forward ， let us remain inspired by the endless possibilities that lie ahead , always seeking knowledge , always striving for progress . p >